2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide

• Molecular Formula: C20H20N2O6
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 2-[3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxoindol-1-yl]acetamide
• InChI: InChI=1S/C20H20N2O6/c1-27-16-8-7-12(9-17(16)28-2)15(23)10-20(26)13-5-3-4-6-14(13)22(19(20)25)11-18(21)24/h3-9,26H,10-11H2,1-2H3,(H2,21,24)
• InChI Key: VVIXZARZSLEHCW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC(=O)N)O)OC

Description

2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and proteins that play a crucial role in various cellular processes. The compound has been shown to exhibit potent anti-inflammatory, anti-cancer, and neuroprotective properties.
Biochemical and Physiological Effects
2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. Additionally, the compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide for lab experiments is its potent biological activity. The compound has been shown to exhibit significant effects at low concentrations, making it a valuable tool for studying various cellular processes. However, one of the limitations of the compound is its complex synthesis method, which may limit its availability and use in some research settings.

Future Directions

There are several future directions for the research and development of 2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide. One potential direction is the development of new derivatives and analogs of the compound with improved biological activity and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various disease states. Finally, the development of new synthesis methods for the compound may make it more readily available for use in research settings.
Conclusion
2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide is a complex chemical compound that has potential applications in various fields of scientific research. The compound exhibits potent biological activity, including anti-inflammatory, anti-cancer, and neuroprotective properties. However, the complex synthesis method and limited availability of the compound may limit its use in some research settings. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various disease states.

Synthesis Methods

2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide is a complex chemical compound that requires a multi-step synthesis process. The synthesis method involves the reaction of 3-(2-oxoethyl)-2,3-dihydro-1H-indol-1-yl acetate with 3,4-dimethoxybenzaldehyde in the presence of a suitable catalyst. The resulting intermediate is then subjected to a series of reactions, including hydrolysis, reduction, and condensation, to obtain the final product.

Scientific Research Applications

2-{3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.